Cas no 89707-06-2 (2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxooctyl)-6-propyl-)

• Product name: 2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxooctyl)-6-propyl-
• CAS No: 89707-06-2
• MF: C₁₆H₂₆O₄
• MW: 282.37524
• CID: 591882
• PubChem ID: 71325760

2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxooctyl)-6-propyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxooctyl)-6-propyl-
• 3-(1-hydroxyoctylidene)-6-propyloxane-2,4-dione
• DTXSID10755039
• 89707-06-2

• Inchi： InChI=1S/C16H26O4/c1-3-5-6-7-8-10-13(17)15-14(18)11-12(9-4-2)20-16(15)19/h12,17H,3-11H2,1-2H3
• InChI Key： MGXNJLPSRUGRDX-UHFFFAOYSA-N
• SMILES： CCCCCCCC(=C1C(=O)CC(OC1=O)CCC)O

Computed Properties

• Exact Mass: 282.18310931g/mol
• Monoisotopic Mass: 282.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 63.6Ų